![molecular formula C20H20N4O3S2 B4405464 4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide](/img/structure/B4405464.png)
4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide
Overview
Description
4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide, also known as PPT, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide acts as a selective antagonist of the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, cell survival, and neurotransmitter release. By blocking the sigma-1 receptor, this compound can modulate various cellular pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis. This compound has also been found to modulate neurotransmitter release, leading to its potential use in the treatment of pain and mood disorders.
Advantages and Limitations for Lab Experiments
4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide has several advantages as a research tool, including its high selectivity for the sigma-1 receptor and its ability to cross the blood-brain barrier. However, this compound also has limitations, including its low solubility and potential toxicity at high concentrations.
Future Directions
There are several future directions for 4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide research, including the development of more potent and selective sigma-1 receptor antagonists, the investigation of this compound's effects on other physiological processes, and the exploration of this compound's potential as a therapeutic agent in various diseases. Additionally, further research is needed to understand the mechanisms underlying this compound's therapeutic effects and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various fields of medicine, including neuroscience, cancer research, and cardiovascular diseases. Further research is needed to fully understand the mechanisms underlying its therapeutic effects and to optimize its pharmacokinetic properties for clinical use.
Scientific Research Applications
4-phenyl-1-(phenylsulfonyl)-N-1,3,4-thiadiazol-2-yl-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields of medicine, including neuroscience, cancer research, and cardiovascular diseases. In neuroscience, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular diseases, this compound has been shown to improve cardiac function and reduce oxidative stress in animal models.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-phenyl-N-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S2/c25-18(22-19-23-21-15-28-19)20(16-7-3-1-4-8-16)11-13-24(14-12-20)29(26,27)17-9-5-2-6-10-17/h1-10,15H,11-14H2,(H,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOKUOZDYGSPAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=CC=C2)C(=O)NC3=NN=CS3)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.